Cas no 893740-24-4 (Methyl 5-cyclopropylnicotinate)

• Product Name: Methyl 5-cyclopropylnicotinate
• CAS No: 893740-24-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1031163
• PubChem ID: 23004876
• Update Time: 2024-10-26

Methyl 5-cyclopropylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyclopropylnicotinate
• Methyl 5-cyclopropyl-3-pyridinecarboxylate (ACI)
• CS-0301996
• SCHEMBL17067735
• DTXSID40629592
• 893740-24-4
• AKOS004119013
• EN300-648275
• Methyl5-cyclopropylnicotinate
• SB54171
• methyl 5-cyclopropylpyridine-3-carboxylate
• DB-265483
• J-522480

• Inchi： 1S/C10H11NO2/c1-13-10(12)9-4-8(5-11-6-9)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key： IFKBAHVKDUCQJB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2CC2)C=NC=1)OC

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids